Cas no 338957-41-8 (ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate)

• Product Name: ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate
• CAS No: 338957-41-8
• CID: 4648045
• Update Time: 2025-06-13

ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate

Introduction to Ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate (CAS No. 338957-41-8)

Ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate, with the CAS number 338957-41-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the triazine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly its 5-(2,6-dimethylphenoxy) and 3-phenyl substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis of ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazine core. Subsequent functionalization steps introduce the 5-(2,6-dimethylphenoxy) and 3-phenyl groups, which are critical for determining the compound's biological activity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

In recent years, there has been growing interest in exploring the pharmacological potential of triazine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the phenyl and dimethylphenoxy groups in ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate suggests that it may exhibit similar properties. Preliminary studies have indicated that this compound interacts with specific biological targets, making it a promising lead for further drug development.

The chemical properties of ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate are also worthy of note. The compound exhibits moderate solubility in common organic solvents such as methanol and dichloromethane, which facilitates its use in various chemical reactions and formulations. Additionally, its stability under standard storage conditions makes it a practical candidate for industrial applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been utilized to confirm its structural integrity and purity.

The biological activity of ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate has been the focus of several recent research endeavors. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammatory pathways. This finding aligns with the increasing interest in developing novel anti-inflammatory agents that can target specific disease mechanisms without causing significant side effects. Furthermore, preliminary in vivo studies suggest that this compound may have a favorable pharmacokinetic profile when administered orally.

The synthesis and characterization of ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate represent a significant contribution to the field of medicinal chemistry. The compound's unique structural features and promising biological activity make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new applications for triazine derivatives, ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate is poised to play a crucial role in addressing unmet medical needs.

The future prospects for ethyl 5-(2,6-dimethylphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate are bright. Ongoing studies aim to optimize its synthesis for scalability and cost-effectiveness while exploring new derivatives that may enhance its therapeutic potential. Collaborative efforts between academic researchers and industry partners will be essential in translating these findings into tangible medical benefits for patients worldwide.